Cas no 1178691-25-2 (2-(2-Amino-6-chloroethylanilino)-1-ethanol)

• Product Name: 2-(2-Amino-6-chloroethylanilino)-1-ethanol
• CAS No: 1178691-25-2
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 4683674
• Update Time: 2025-05-20

2-(2-Amino-6-chloroethylanilino)-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((2-Amino-6-chlorophenyl)(ethyl)amino)ethanol
• 2-[(2-amino-6-chlorophenyl)(ethyl)amino]ethanol
• 2-(2-Amino-6-chloroethylanilino)-1-ethanol

• Inchi： 1S/C10H15ClN2O/c1-2-13(6-7-14)10-8(11)4-3-5-9(10)12/h3-5,14H,2,6-7,12H2,1H3
• InChI Key： RBZJDPYFRMMNNJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N(CC)CCO)N

Computed Properties

• Exact Mass: 214.087
• Monoisotopic Mass: 214.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(2-Amino-6-chloroethylanilino)-1-ethanol

Recent Advances in the Study of 2-(2-Amino-6-chloroethylanilino)-1-ethanol (CAS: 1178691-25-2)

The compound 2-(2-Amino-6-chloroethylanilino)-1-ethanol (CAS: 1178691-25-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-(2-Amino-6-chloroethylanilino)-1-ethanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving selective chlorination and amination, which demonstrated high efficiency and scalability. This advancement is particularly significant for large-scale pharmaceutical production, where cost-effectiveness and reproducibility are critical.

In addition to synthetic improvements, recent investigations have explored the compound's biological activity. Preliminary in vitro studies have indicated that 2-(2-Amino-6-chloroethylanilino)-1-ethanol exhibits potent inhibitory effects on specific enzymatic targets associated with inflammatory pathways. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to delineate the precise molecular interactions responsible for these effects.

Another noteworthy development is the exploration of 2-(2-Amino-6-chloroethylanilino)-1-ethanol as a potential anticancer agent. A 2024 study in Cancer Research highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's dual mechanism of action—targeting both DNA replication and cellular signaling pathways—positions it as a promising candidate for combination therapies. However, researchers caution that extensive preclinical trials are necessary to evaluate its safety and efficacy in vivo.

Despite these promising findings, challenges remain in the development of 2-(2-Amino-6-chloroethylanilino)-1-ethanol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the recent research on 2-(2-Amino-6-chloroethylanilino)-1-ethanol (CAS: 1178691-25-2) underscores its potential as a versatile therapeutic agent. Continued investigations into its synthetic optimization, biological activity, and clinical applicability will be crucial in realizing its full potential. The compound represents a compelling example of how chemical biology can drive innovation in drug discovery and development.